Cas no 1134082-52-2 (2-(2-Methoxy-4,5-dimethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-Methoxy-4,5-dimethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1134082-52-2
• MF: C₁₅H₂₃BO₃
• MW: 262.152324914932
• CID: 4764062
• Update Time: 2026-02-26

2-(2-Methoxy-4,5-dimethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxy-4,5-dimethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C15H23BO3/c1-10-8-12(13(17-7)9-11(10)2)16-18-14(3,4)15(5,6)19-16/h8-9H,1-7H3
• InChI Key： YHNOEINAUOTPME-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C)C(C)=CC=2OC)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 313
• Topological Polar Surface Area: 27.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(2-Methoxy-4,5-dimethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Compound CAS No. 1134082-52-2: 2-(2-Methoxy-4,5-Dimethylphenyl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane

The compound CAS No. 1134082-52-2, also known as 2-(2-Methoxy-4,5-Dimethylphenyl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane, is a highly specialized organic boron compound with significant applications in modern chemical synthesis and materials science. This compound has garnered attention in recent years due to its unique structural properties and potential for use in advanced materials and pharmaceuticals.

The molecular structure of this compound is characterized by a dioxaborolane ring system with a substituted phenyl group at the 2-position and multiple methyl substituents at the 4 and 5 positions of the ring. The presence of the methoxy group on the phenyl ring introduces additional electronic effects that can influence reactivity and stability. Recent studies have highlighted its potential as a versatile building block in organoboron chemistry.

One of the most notable aspects of this compound is its role in cross-coupling reactions, particularly in the context of the Suzuki-Miyaura coupling. The dioxaborolane moiety serves as an excellent boron source for these reactions, enabling efficient coupling with aryl halides under mild conditions. This property has made it a valuable reagent in the synthesis of complex aromatic systems with high precision.

Moreover, the compound's stability under various reaction conditions has been extensively studied. Research indicates that its tetramethyl substitution pattern enhances thermal stability and chemical inertness, making it suitable for use in demanding synthetic protocols. This stability is particularly advantageous in large-scale manufacturing processes where robustness is critical.

In terms of applications, this compound has found utility in the development of novel materials for optoelectronic devices. Its ability to act as a precursor for functionalized aromatic systems has led to its use in creating advanced materials with tailored electronic properties. Recent breakthroughs in this area have demonstrated its potential in enhancing the efficiency of organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of CAS No. 1134082-52-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the dioxaborolane ring through boronate esterification and subsequent functionalization of the phenyl group to introduce substituents like the methoxy group.

From an environmental standpoint, this compound exhibits low toxicity and minimal environmental impact under standard usage conditions. Its degradation pathways have been studied to ensure compliance with safety regulations and sustainable practices.

In conclusion, CAS No. 1134082-52-2 represents a cutting-edge advancement in organoboron chemistry with diverse applications across multiple disciplines. Its unique properties make it an indispensable tool for researchers and industry professionals alike.